Cas no 451-46-7 (Ethyl 4-fluorobenzoate)

Ethyl 4-fluorobenzoate Properties

Names and Identifiers

• Ethyl 4-fluorobenzoate
• 4-Fluorobenzoic acid ethyl ester
• 4-fluoro-benzoic acid ethyl ester
• 4-fluoroethylbenzoate
• Benzoic acid,4-fluoro-,ethyl ester
• Benzoic acid,p-fluoro-,ethyl ester
• Ethyl p-fluorobenzoate
• p-Fluorobenzoic acid,ethyl ester
• Benzoic acid, 4-fluoro-, ethyl ester
• p-Fluorobenzoic acid, ethyl ester
• ETHYL4-FLUOROBENZOATE
• UMPRJGKLMUDRHL-UHFFFAOYSA-N
• Benzoic acid, p-fluoro-, ethyl ester
• PubChem3471
• ethyl-4-fluorobenzoate
• ethyl 4-fluoro-benzoate
• Ethyl para-fluorobenzoate
• 4-Fluorobenzoic acid ethyl
• KSC490A7P
• PARAG
• DTXSID6060006
• AM20060907
• NSC-190692
• NSC190692
• AKOS004911144
• CS-W017810
• Ethyl 4-fluorobenzoate, 99%
• 4-Fluorobenzoic acid, ethyl ester
• 451-46-7
• AB9272
• 2X65353N8G
• F0203
• FT-0618510
• NS00031489
• NSC 190692
• F0001-1223
• EINECS 207-194-8
• PARA-FLUOROBENZOIC ACID ETHYL ESTER
• W-106162
• Q63395256
• AC-15551
• SY003268
• 4-fluoro benzoic acid ethyl ester
• SCHEMBL62862
• MFCD00000351
• PS-8725
• +Expand

• MDL： MFCD00000351
• InChIKey： UMPRJGKLMUDRHL-UHFFFAOYSA-N
• Inchi： 1S/C9H9FO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• SMILES： FC1C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1[H]
• BRN： 1866794

Computed Properties

• Exact Mass: 168.058658g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.058658g/mol
• Monoisotopic Mass: 168.058658g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.00240
• PSA: 26.30000
• Merck: 4171
• Refractive Index: n20/D 1.486(lit.)
• Boiling Point: 210 °C(lit.)
• Melting Point: 25-27°C
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.146 g/mL at 25 °C(lit.)

Ethyl 4-fluorobenzoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25-S25-S24
• Risk Phrases：R36/37/38
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Ethyl 4-fluorobenzoate Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters